Cas no 2680883-89-8 (7-Methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid)

7-Methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid is a structurally unique spirocyclic compound featuring a diazaspiro[4.4]nonane core functionalized with a trifluoroacetyl group and a carboxylic acid moiety. This scaffold is of interest in medicinal chemistry due to its constrained conformation, which can enhance binding selectivity and metabolic stability. The trifluoroacetyl group may improve lipophilicity and influence electronic properties, while the carboxylic acid provides a handle for further derivatization. Such compounds are valuable intermediates in the synthesis of bioactive molecules, particularly for targeting enzymes or receptors where rigid frameworks are advantageous. Its well-defined stereochemistry and functional group diversity make it a versatile building block for drug discovery and development.
7-Methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid structure
2680883-89-8 structure
Product Name:7-Methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid
CAS No:2680883-89-8
MF:C11H15F3N2O3
MW:280.243613481522
CID:5767224
PubChem ID:165912138
Update Time:2025-05-28

7-Methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid
    • EN300-28285881
    • 2680883-89-8
    • 7-Methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid
    • Inchi: 1S/C11H15F3N2O3/c1-15-3-2-10(5-15)6-16(4-7(10)8(17)18)9(19)11(12,13)14/h7H,2-6H2,1H3,(H,17,18)
    • InChI Key: GRAHJGWSCDGOEP-UHFFFAOYSA-N
    • SMILES: FC(C(N1CC(C(=O)O)C2(CN(C)CC2)C1)=O)(F)F

Computed Properties

  • Exact Mass: 280.10347683g/mol
  • Monoisotopic Mass: 280.10347683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 60.8Ų

7-Methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid Pricemore >>

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7-Methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid Related Literature

Additional information on 7-Methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid

Recent Advances in the Study of 7-Methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid (CAS: 2680883-89-8)

The compound 7-Methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid (CAS: 2680883-89-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential mechanisms of action, making it a subject of intense research interest.

One of the key areas of investigation has been the synthesis and optimization of 7-Methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity, which is critical for its subsequent biological evaluation. The incorporation of the trifluoroacetyl group and the spirocyclic scaffold has been shown to enhance the compound's stability and bioavailability, addressing some of the challenges associated with similar structures in drug development.

In terms of biological activity, recent studies have demonstrated that this compound exhibits potent inhibitory effects against specific enzymes involved in inflammatory and neurodegenerative pathways. For instance, it has been shown to selectively target certain kinases and proteases, which play crucial roles in disease progression. These findings suggest that 7-Methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid could serve as a lead compound for the development of new therapeutics for conditions such as Alzheimer's disease, rheumatoid arthritis, and certain cancers.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions between this compound and its biological targets. These studies have highlighted the importance of the spirocyclic core and the trifluoroacetyl moiety in binding affinity and selectivity. Such insights are invaluable for the rational design of derivatives with improved pharmacological properties.

Despite these promising findings, challenges remain in the translation of this compound into clinical applications. Issues such as metabolic stability, toxicity, and formulation need to be addressed through further preclinical studies. However, the progress made so far underscores the potential of 7-Methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid as a valuable tool in drug discovery and a candidate for future therapeutic development.

In conclusion, the recent advancements in the study of 7-Methyl-2-(2,2,2-trifluoroacetyl)-2,7-diazaspiro[4.4]nonane-4-carboxylic acid (CAS: 2680883-89-8) highlight its significance in chemical biology and medicinal chemistry. Ongoing research efforts are expected to further elucidate its therapeutic potential and pave the way for its application in treating various diseases. The compound's unique structural and functional properties make it a promising candidate for future drug development, warranting continued investigation and investment.

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